Cas no 71759-43-8 (1-methoxycarbonyl-5-fluorouracil)
71759-43-8 structure
Product Name:1-methoxycarbonyl-5-fluorouracil
1-methoxycarbonyl-5-fluorouracil Chemical and Physical Properties
Names and Identifiers
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- 1-methoxycarbonyl-5-fluorouracil
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- Inchi： 1S/C6H5FN2O4/c1-13-6(12)9-2-3(7)4(10)8-5(9)11/h2H,1H3,(H,8,10,11)
- InChI Key： VYTPEAPPYZRJCZ-UHFFFAOYSA-N
- SMILES： N1(C(OC)=O)C=C(F)C(=O)NC1=O
Computed Properties
- Exact Mass: 188.02333481g/mol
- Monoisotopic Mass: 188.02333481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 75.7Ų
1-methoxycarbonyl-5-fluorouracil Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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